Cas no 900139-09-5 (2-Hydroxy-5-aminopyridine N-oxide)

• Product Name: 2-Hydroxy-5-aminopyridine N-oxide
• CAS No: 900139-09-5
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 69403
• PubChem ID: 56972464
• Update Time: 2025-04-18

2-Hydroxy-5-aminopyridine N-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-aminopyridine N-oxide
• 5-Amino-2-pyridinol 1-oxide
• 5-amino-1-hydroxypyridin-2-one
• 3-amino-6-hydroxy pyridine N-oxide
• 5-amino-2-hydroxypyridine-N-oxide
• DTXSID90719518
• 900139-09-5
• 5-Amino-2-hydroxypyridine 1-oxide
• 5-Amino-1-hydroxypyridin-2(1H)-one
• SCHEMBL743218
• RSICEAGIIUNXDT-UHFFFAOYSA-N
• AT40838
• FT-0736490

• Inchi： 1S/C5H6N2O2/c6-4-1-2-5(8)7(9)3-4/h1-3,9H,6H2
• InChI Key： KZNSICYVTLANPK-UHFFFAOYSA-N
• SMILES： ON1C(C=CC(=C1)N)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 310.7 °C at 760 mmHg
• Flash Point: 141.7 °C
• PSA: 71.71000
• LogP: 0.98410